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Chemical Profiles of Oleic Acid and Oleonitrile

The table below summarizes key identifiers and physical properties for the starting material (Oleic Acid) and

the target product (Oleonitrile) [1] [2] [3].

Property Oleic Acid Oleonitrile

CAS Number 112-80-1 [2] 112-91-4 [1] [3]

Molecular Formula C18H340:2 [2] CisHs3N [1] [3]

Molecular Weight 282.461 g/mol [2] 263.461 g/mol [1] [3]

Melting Point 13-14 °C (lit.) [2] -1°C [1]

Boiling Point 360.0£0.0 °C [2] 385.6°C at 760 mmHg [3]
Density 0.9£0.1 g/cm3 [2] 0.842 g/cms3 [3]

Physical Description - Colourless to Pale Yellow Oil [1]
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Synthesis Pathway and Experimental Context

The core reaction for synthesizing oleonitrile involves the dehydration of the intermediate oleyl amide. This

relationship and the primary synthesis reference are illustrated in the following workflow:

Oleonitrile Biosynthesis Workflow
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Schematic of the two-step ammoniation-dehydration synthesis route.

According to the chemical database Chemsrc, oleonitrile is defined as "a fatty nitrile obtained by formal
condensation of oleic acid with ammonia" [1]. This "formal condensation" typically implies a two-step
process where oleic acid first reacts with ammonia to form an intermediate amide, which then undergoes

dehydration to produce the nitrile.

One synthesis reference is provided in the search results: Tetrahedron, 48, p. 2613, 1992 [1]. This primary
literature is a critical source for detailed experimental protocols. You would need to obtain this paper to

access specifics like reaction temperature, pressure, catalysts, solvents, purification methods, and yield.

Applications and Safety
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Oleonitrile is used as a fatty nitrile solvent for agricultural formulations and in the production of biofuel

and biochar by thermal pyrolysis of linseed seed [1].

Safety data indicates oleonitrile has low toxicity by ingestion and intraperitoneal routes (LD50 oral-rat:
>10 g/kg) [1]. It is classified as light-sensitive and may have hazardous effects on aquatic environments.

Always consult the full Material Safety Data Sheet (MSDS) before handling any chemical.

Suggestions for Further Research

Since detailed public experimental protocols are limited, I suggest you:

¢ Obtain the Key Paper: Retrieve the cited Tetrahedron (1992) paper for a foundational methodology.

e Search Scientific Databases: Conduct a focused search on platforms like SciFinder, Reaxys, or
Google Scholar using terms like "oleic acid to nitrile synthesis," "dehydration of oleyl amide," or
"catalytic conversion of fatty acids to nitriles."

o Explore Patent Literature: Patents are a valuable source of detailed and practical industrial
synthesis methods.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1.] 112-91-4 oleonitrile [chemicalbook.com]
2. | CAS#:112-80-1 | Chemsrc oleic acid [chemsrc.com]
3. | CAS#:112-91-4 | Chemsrc oleonitrile [chemsrc.com]

To cite this document: Smolecule. [Oleonitrile biosynthesis from oleic acid ammoniation]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b624069#oleonitrile-

biosynthesis-from-oleic-acid-ammoniation]

Disclaimer & Data Validity:

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.smolecule.com/products/s624069?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3885123.htm
https://www.smolecule.com/products/s624069?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3885123.htm
https://www.smolecule.com/products/s624069?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3885123.htm
https://www.chemsrc.com/en/cas/112-80-1_895631.html
https://www.chemsrc.com/en/cas/112-91-4_270899.html
https://www.smolecule.com/products/b624069#oleonitrile-biosynthesis-from-oleic-acid-ammoniation
https://www.smolecule.com/products/b624069#oleonitrile-biosynthesis-from-oleic-acid-ammoniation
https://www.smolecule.com/products/b624069#oleonitrile-biosynthesis-from-oleic-acid-ammoniation
https://www.smolecule.com/products/s624069?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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